2,3-Dimethylcyclohexane-1-sulfonyl chloride

Specification

• Molecular Formula: C8H15ClO2S
• Molecular Weight: 210.72 g/mol
• IUPAC Name: 2,3-dimethylcyclohexane-1-sulfonyl chloride
• Standard InChI: InChI=1S/C8H15ClO2S/c1-6-4-3-5-8(7(6)2)12(9,10)11/h6-8H,3-5H2,1-2H3
• Standard InChI Key: PYBCZNMLRBRLMA-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC(C1C)S(=O)(=O)Cl

Introduction

Structural and Molecular Properties

Molecular Architecture

The compound’s molecular formula, C₈H₁₅ClO₂S, corresponds to a molecular weight of 210.72 g/mol. Its IUPAC name, 2,3-dimethylcyclohexane-1-sulfonyl chloride, reflects the cyclohexane ring substituted with methyl groups at carbons 2 and 3 and a sulfonyl chloride moiety at position 1. The stereochemistry of the cyclohexane ring influences its conformational stability, with chair and boat conformations affecting reactivity.

Table 1: Key Structural Descriptors

Property	Value
Molecular Formula	C₈H₁₅ClO₂S
Molecular Weight	210.72 g/mol
SMILES	CC1CCCC(C1C)S(=O)(=O)Cl
InChIKey	PYBCZNMLRBRLMA-UHFFFAOYSA-N
CAS Number	1522698-85-6

The SMILES notation (CC1CCCC(C1C)S(=O)(=O)Cl) delineates the cyclohexane backbone with methyl groups and the sulfonyl chloride group, while the InChIKey provides a unique identifier for database referencing.

Spectroscopic Characterization

Infrared (IR) spectroscopy of 2,3-dimethylcyclohexane-1-sulfonyl chloride reveals characteristic absorption bands for the sulfonyl chloride group (S=O asymmetric stretch at ~1370 cm⁻¹ and symmetric stretch at ~1170 cm⁻¹). Nuclear magnetic resonance (NMR) spectra provide insights into its proton environment:

• ¹H-NMR: Methyl protons resonate as singlets at δ 1.96–2.00 ppm, while cyclohexane ring protons appear as multiplet signals between δ 1.50–2.50 ppm.

• ¹³C-NMR: The sulfonyl chloride carbon (S=O) is observed at δ 118.42–118.45 ppm, and methyl carbons appear at δ 20–25 ppm.

Synthesis and Manufacturing

Chlorosulfonation Pathway

The synthesis of 2,3-dimethylcyclohexane-1-sulfonyl chloride involves chlorosulfonation of 2,3-dimethylcyclohexane using chlorosulfonic acid (HSO₃Cl). This reaction proceeds via electrophilic substitution, where the sulfonic acid group attaches to the cyclohexane ring, followed by oxidation with phosphorus pentachloride (PCl₅) to yield the sulfonyl chloride.

$$\text{2,3-Dimethylcyclohexane} + \text{HSO₃Cl} \xrightarrow{\text{ClSO₃H}} \text{2,3-Dimethylcyclohexanesulfonic acid} \xrightarrow{\text{PCl₅}} \text{2,3-Dimethylcyclohexane-1-sulfonyl chloride}$$

Optimization and Yield

Industrial-scale production achieves yields of 50–62% through controlled reaction conditions (temperature: 0–5°C, inert atmosphere). Purification via fractional distillation or recrystallization from dichloromethane ensures high purity (>95%).

Applications in Pharmaceutical Chemistry

Sulfonamide Derivatives

The sulfonyl chloride group undergoes nucleophilic substitution with amines to form sulfonamides, a class of compounds with broad antimicrobial and antiviral activity. For example, reaction with 4-aminobenzenesulfonamide yields derivatives evaluated as dihydropteroate synthase (DHPS) inhibitors in antimalarial drug development.

Table 2: Biological Activity of Sulfonamide Derivatives

Derivative	Target Enzyme	IC₅₀ (nM)
N-(5-Trifluoromethyl)-triazolyl	DHPS	12.4
4'-Nitro-substituted	Carbonic anhydrase	8.7

Antiviral and Antibiotic Research

Recent studies highlight the compound’s role in synthesizing fluorescent probes for viral protease detection. For instance, conjugation with rhodamine B facilitates real-time monitoring of SARS-CoV-2 main protease activity.

Recent Research Developments

Enzyme Inhibition Studies

Docking simulations reveal that sulfonamide derivatives of 2,3-dimethylcyclohexane-1-sulfonyl chloride exhibit high affinity for Plasmodium falciparum DHPS (binding energy: –9.2 kcal/mol), positioning them as antimalarial candidates.

Nanostructured Catalysis

Silica-bonded imidazolium-sulfonic acid chloride catalysts, synthesized using analogous sulfonyl chlorides, demonstrate 92% efficiency in hexahydroquinoline synthesis—a scaffold prevalent in antiallergy drugs.